Cas no 84401-17-2 (1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-)
![1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- structure](https://www.kuujia.com/scimg/cas/84401-17-2x500.png)
84401-17-2 structure
Product name:1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-
- DTXSID501273144
- URJTXGNNUPHPHW-UHFFFAOYSA-N
- SCHEMBL9527615
- 84401-17-2
- 1-[2-(Trifluoromethyl)phenyl]-1H-pyrazole
-
- Inchi: InChI=1S/C10H7F3N2/c11-10(12,13)8-4-1-2-5-9(8)15-7-3-6-14-15/h1-7H
- InChI Key: URJTXGNNUPHPHW-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 212.05613272Da
- Monoisotopic Mass: 212.05613272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.8Ų
- XLogP3: 2.8
1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]- Related Literature
-
Patrycja Nitoń,Andrzej Żywociński,Marcin Fiałkowski,Robert Hołyst Nanoscale, 2013,5, 9732-9738
-
John Linkhorst,Arne Cinar,Alexander Jans,Alexander J. C. Kuehne Lab Chip, 2018,18, 1341-1348
-
Naoya Ohtsuka,Moriaki Okuno,Yujiro Hoshino,Kiyoshi Honda Org. Biomol. Chem., 2016,14, 9046-9054
-
Thamina Akther,Carl Redshaw,Takehiko Yamato Mater. Chem. Front., 2021,5, 2173-2200
-
Cesar Parra-Cabrera,Clement Achille,Simon Kuhn,Rob Ameloot Chem. Soc. Rev., 2018,47, 209-230
-
G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
-
Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
-
Linxuan Fang,Yangqing Tao,Junfeng Zhou,Caiyun Wang,Menglu Dai,Qiang Fang Polym. Chem., 2021,12, 766-770
-
Padma Bukya,Zhong-Wen Liu,Kamaraju Seetha Rama Rao,David Raju Burri New J. Chem., 2019,43, 11871-11875
84401-17-2 (1H-PYRAZOLE, 1-[2-(TRIFLUOROMETHYL)PHENYL]-) Related Products
- 1805076-71-4(Methyl 2-methyl-5-nitro-4-(trifluoromethoxy)pyridine-3-carboxylate)
- 2034593-09-2(N-[(oxan-4-yl)(pyridin-3-yl)methyl]-3-(pyridin-2-yloxy)benzamide)
- 1798902-92-7((S)-2-Di(tert-butyloxycarbonyl)amino-4-iodo-butanoic Acid tert-Butyl Ester)
- 905687-15-2(4-butyl(methyl)sulfamoyl-N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)benzamide)
- 609781-30-8(4-(Piperidin-4-yloxy)benzamide)
- 1212118-38-1((1R)-1-(3-Bromo-4-methoxyphenyl)-2-chloroethan-1-ol)
- 1797129-35-1(ethyl 4-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}-4-oxobutanoate)
- 1804511-98-5(Methyl 5-cyano-4-mercapto-2-(trifluoromethyl)benzoate)
- 175653-42-6(2-Nitro-N-(thiazol-2-yl)benzamide)
- 2015804-19-8({1-2-(morpholin-4-yl)ethylazetidin-2-yl}methanamine)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

pengshengyue
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
